Cas no 2229635-30-5 (tert-butyl N-{3-2-(1-hydroxycyclopropyl)ethyl-4-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{3-2-(1-hydroxycyclopropyl)ethyl-4-methoxyphenyl}carbamate
• CAS No: 2229635-30-5
• MF: C₁₇H₂₅NO₄
• MW: 307.384705305099
• CID: 6259068
• PubChem ID: 165688246
• Update Time: 2025-05-22

tert-butyl N-{3-2-(1-hydroxycyclopropyl)ethyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-2-(1-hydroxycyclopropyl)ethyl-4-methoxyphenyl}carbamate
• tert-butyl N-{3-[2-(1-hydroxycyclopropyl)ethyl]-4-methoxyphenyl}carbamate
• EN300-1882696
• 2229635-30-5

• Inchi： 1S/C17H25NO4/c1-16(2,3)22-15(19)18-13-5-6-14(21-4)12(11-13)7-8-17(20)9-10-17/h5-6,11,20H,7-10H2,1-4H3,(H,18,19)
• InChI Key： VCKHUBYRIDCWIT-UHFFFAOYSA-N
• SMILES： OC1(CCC2C=C(C=CC=2OC)NC(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 307.17835828g/mol
• Monoisotopic Mass: 307.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-{3-2-(1-hydroxycyclopropyl)ethyl-4-methoxyphenyl}carbamate

Comprehensive Overview of tert-butyl N-{3-[2-(1-hydroxycyclopropyl)ethyl]-4-methoxyphenyl}carbamate (CAS No. 2229635-30-5)

The compound tert-butyl N-{3-[2-(1-hydroxycyclopropyl)ethyl]-4-methoxyphenyl}carbamate (CAS No. 2229635-30-5) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a hydroxycyclopropyl moiety and a methoxyphenyl group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in modulating enzyme activity and receptor binding.

In recent years, the demand for carbamate derivatives like tert-butyl N-{3-[2-(1-hydroxycyclopropyl)ethyl]-4-methoxyphenyl}carbamate has surged, driven by their applications in developing kinase inhibitors and anti-inflammatory agents. The compound's CAS No. 2229635-30-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry. Its hydroxycyclopropyl group is particularly noteworthy, as cyclopropane rings are known to enhance metabolic stability and bioavailability in drug candidates.

From an SEO perspective, keywords such as "tert-butyl carbamate synthesis," "hydroxycyclopropyl derivatives," and "methoxyphenyl carbamate applications" are highly relevant to this compound. These terms align with trending queries in AI-driven research tools, where scientists seek innovative building blocks for small-molecule therapeutics. The compound's versatility also extends to crop protection chemicals, addressing global concerns about sustainable agriculture.

The synthetic route for tert-butyl N-{3-[2-(1-hydroxycyclopropyl)ethyl]-4-methoxyphenyl}carbamate often involves Pd-catalyzed coupling reactions or reductive amination, topics frequently discussed in organic chemistry forums. Its CAS No. 2229635-30-5 is a critical identifier for procurement and regulatory compliance, especially in GMP-grade manufacturing. Researchers also explore its prodrug potential, given the hydrolytic stability of the tert-butyl carbamate group under physiological conditions.

Environmental and safety profiles of tert-butyl N-{3-[2-(1-hydroxycyclopropyl)ethyl]-4-methoxyphenyl}carbamate are another hot topic. While not classified as hazardous, its biodegradability and ecotoxicology data are essential for industrial applications. The compound's methoxyphenyl segment is often compared to natural lignin derivatives, sparking interest in green chemistry initiatives. Such discussions dominate platforms like ResearchGate and PubMed, where structure-activity relationships (SAR) are analyzed.

In conclusion, tert-butyl N-{3-[2-(1-hydroxycyclopropyl)ethyl]-4-methoxyphenyl}carbamate (CAS No. 2229635-30-5) represents a nexus of innovation in drug design and agrochemical development. Its multifunctional groups cater to diverse research needs, from cancer therapeutics to plant growth regulators. As AI-assisted molecular modeling advances, this compound's role in high-throughput screening libraries is expected to grow, solidifying its position in the scientific community.